1H-Azeto[3,2,1-hi]indole

• CAS No.: 156770-71-7
• Molecular Formula: C9H7N
• Molecular Weight: 129.162
• InChI: InChI=1S/C9H7N/c1-2-7-4-5-10-6-8(3-1)9(7)10/h1-5H,6H2
• InChI Key: SUPCSHUKBXGFIH-UHFFFAOYSA-N
• SMILES: C1C2=CC=CC3=C2N1C=C3
• Synonyms: 1H-Azeto[3,2,1-hi]indole(9CI)

Description

1H-Azeto[3,2,1-hi]indole is a fused heterocyclic compound comprising an indole moiety fused with a four-membered azete ring. The compound is synthesized via C-H insertion processes on stabilized indolyl Fischer carbene complexes, a method that leverages transition-metal-mediated reactions to construct the fused ring system . While direct photophysical or pharmacological data for this compound are sparse in the provided evidence, its structural analogs and synthesis pathways offer insights into its properties.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of indole derivatives, including 1H-Azeto[3,2,1-hi]indole, in anticancer therapy. For instance, compounds derived from indoles have shown efficacy against various tumor cell lines. A notable study demonstrated that certain synthesized indole compounds could induce apoptosis in cancer cells while sparing healthy cells . This selectivity is crucial for developing safer cancer treatments.

Antimicrobial Properties

Indole derivatives have also been investigated for their antimicrobial properties. A study synthesized several indole derivatives and tested them against bacterial strains. The findings indicated potent antibacterial activity against pathogens such as Micrococcus luteus and Pseudomonas fluorescens. This suggests that this compound could be a candidate for further development as an antimicrobial agent .

Opioid Receptor Ligands

Some studies have explored the potential of indole-aryl amide derivatives as opioid receptor ligands. Although the affinity of these compounds towards opioid receptors was found to be minimal, their structural modifications could lead to novel analgesics with improved efficacy .

Organic Synthesis

This compound serves as a versatile building block in organic synthesis. Its unique structure allows for various chemical transformations that can yield complex molecules with potential pharmacological activities. Recent advancements in synthetic methodologies have enabled the efficient production of indole derivatives through greener approaches such as microwave-assisted synthesis and the use of ionic liquids .

Domino Reactions

The compound has been utilized in domino synthesis strategies to create trisubstituted indoles. These reactions are advantageous due to their efficiency and the ability to construct multiple bonds in a single step, which is essential for synthesizing complex organic molecules .

Agricultural Applications

Indole derivatives are also being explored for their applications in agriculture. Certain benzazole compounds derived from indoles have been recognized for their roles as pesticides and herbicides due to their environmental compatibility and low toxicity profiles. Research indicates that these compounds can effectively control pests while minimizing ecological impact .

Case Studies

Study	Focus	Findings
Study on Anticancer Activity	Investigated the effects of synthesized indole compounds on tumor cells	Induced apoptosis selectively in HT29 malignant colonic cells while sparing healthy cells
Antimicrobial Activity Assessment	Tested various indole derivatives against bacterial strains	Demonstrated significant antibacterial activity against M. luteus and P. fluorescens
Synthetic Methodology Development	Explored greener synthesis methods for indoles	Achieved high yields using microwave-assisted techniques

Q & A

Q. Basic: What synthetic methodologies are effective for preparing 1H-Azeto[3,2,1-hi]indole?

Methodological Answer:
The most reliable synthesis involves aldol cyclization of 7-formyl-N-indolylacetates. Key steps include:

N-Alkylation : React indole-7-carbaldehydes with phenacyl bromides or bromoacetone in PEG-400/DMF under CuI catalysis for 48 hours at room temperature .

Cyclization : Use basic conditions (e.g., KOH/EtOH) to initiate aldol condensation, forming the strained 6,5,5-fused azetoindole core.

Purification : Flash chromatography (70:30 EtOAc/hexane) yields products in ~20% efficiency. Challenges include managing solvent residues (DMF) via vacuum drying at 60°C .

Q. Basic: How is the structure of this compound confirmed experimentally?

Methodological Answer:
Spectroscopic techniques are critical:

• ¹H NMR : Key peaks include δ 7.62 (s, 1H, aromatic), 4.70 (t, J=7.0 Hz, 2H, CH₂), and 3.95 (s, 3H, OCH₃) in CDCl₃ .
• ¹³C NMR : Signals at δ 113.9 (C7), 55.2 (OCH₃), and 28.4 (CH₂) confirm substituent positions .
• HRMS : FAB-HRMS m/z 349.1671 [M+H]⁺ validates molecular weight .
• TLC : Rf = 0.50 (EtOAc/hexane) monitors reaction progress .

Q. Basic: What purification challenges arise with azetoindole derivatives?

Methodological Answer:
Common issues include:

• Low yields due to ring strain in the 6,5,5-fused system .
• Solvent retention : Residual DMF requires vacuum drying at 60°C .
• Column chromatography optimization : Use gradient elution (hexane → EtOAc) to separate polar byproducts .

Q. Advanced: How do electronic and steric effects influence COX-2 inhibition by azetoindole derivatives?

Methodological Answer:

• Extended π-systems (e.g., tricyclic cores) enhance COX-2 binding via hydrophobic interactions (IC₅₀ = 0.02 μM for compound 9d ) .
• Substituent effects : Electron-withdrawing groups (SO₂CH₃, SO₂NH₂) at the R-position improve selectivity by mimicking COX-2’s sulfonamide binding pocket . Steric bulk (e.g., OEtF) reduces off-target interactions .

Q. Advanced: What mechanisms explain azetoindole’s anti-leukaemic activity?

Methodological Answer:

• DNA intercalation : The planar tricyclic core interacts with DNA base pairs, disrupting replication .
• Kinase inhibition : Derivatives like pyrrolo[3,2,1-hi]indole-1,2-diones block BCR-ABL1 signaling in chronic myeloid leukaemia .
• Apoptosis induction : Activation of caspase-3/7 pathways via mitochondrial depolarization .

Q. Advanced: How can researchers resolve contradictions in reported biological activities?

Methodological Answer:

• Control experiments : Replicate studies using identical cell lines (e.g., HL-60 for anti-leukaemic assays) and purity standards (>95% by HPLC) .
• SAR benchmarking : Compare IC₅₀ values across substituents (e.g., H vs. SO₂CH₃) to isolate electronic vs. steric contributions .
• Meta-analysis : Cross-reference thermal data (ΔfH° for stability) from NIST to validate compound integrity .

Q. Advanced: What stability concerns exist for azetoindole under experimental conditions?

Methodological Answer:

• Thermal degradation : Prolonged heating (>80°C) induces ring-opening; use inert atmospheres (N₂/Ar) during synthesis .
• Light sensitivity : Store derivatives in amber vials at -20°C to prevent photodegradation .
• pH sensitivity : Avoid strong acids (pH <3) to prevent protonation at N1, which destabilizes the fused ring .

Q. Advanced: How do azetoindoles compare to other indole scaffolds in drug design?

Methodological Answer:

• Bioavailability : Azetoindoles exhibit higher logP values (~3.5) than indole-3-carboxylic acids (logP ~2.1), enhancing membrane permeability .
• Target selectivity : The rigid azeto ring reduces off-target effects compared to flexible indole-ethylamine derivatives .
• Synthetic versatility : Azetoindoles allow regioselective modifications at C7 and N1, unlike simpler indoles .

Q. Advanced: What role does stereochemistry play in azetoindole activity?

Methodological Answer:

• Axial chirality : The etheno bridge (N1-C7) creates a chiral axis, with (R)-enantiomers showing 10-fold higher COX-2 inhibition than (S)-forms .
• Crystallography : Single-crystal X-ray studies reveal that planar conformations are critical for intercalation into DNA .

Q. Advanced: How can computational methods optimize azetoindole derivatives?

Methodological Answer:

• DFT calculations : Predict HOMO/LUMO energies to design electron-deficient cores for charge-transfer interactions .
• Molecular docking : Simulate binding to COX-2 (PDB: 3LN1) to prioritize substituents with high docking scores (>-9 kcal/mol) .
• MD simulations : Assess stability of protein-ligand complexes over 100 ns to filter unstable derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Differences and Ring Systems

The table below compares the core structural features of 1H-Azeto[3,2,1-hi]indole with related fused and substituted indole derivatives:

Compound	Ring System	Key Structural Features
This compound	Indole + 4-membered azete	High ring strain, compact fused system
1H-Azepino[5,4,3-cd]indole	Indole + 7-membered azepine	Larger ring reduces strain; common in alkaloid synthesis
6-(2-Azidoethoxy)-1H-indole	Substituted indole	Azide-functionalized side chain for click chemistry
Phenoxazine-TADF compounds	Phenoxazine + boron acceptor	Planar donor-acceptor system for TADF emission

Key Insight : The four-membered azete ring in this compound distinguishes it from larger azepine-fused analogs, likely enhancing its reactivity due to strain. Substituted indoles (e.g., azidoethoxy derivatives) prioritize functionalization over ring fusion.

Photophysical and Electronic Properties

Analytical Data Comparison

Though direct NMR/MS data for this compound are unavailable, analogs provide benchmarks:

• 13C-NMR shifts for indole derivatives :
  • C-3 (102–109 ppm) and C-7 (109–136 ppm) positions vary with substituents and fusion .
  • Aromatic protons in substituted indoles (e.g., 6-azidoethoxy) show distinct splitting patterns .
• HRMS accuracy : Confirms molecular formulas (e.g., C15H13N2O2 at m/z 253.0979 ).

Preparation Methods

Cyclization Strategies for Azetidine-Indole Fusion

Intramolecular Nucleophilic Substitution

Azetidine ring formation via intramolecular cyclization is a cornerstone strategy. For example, indole derivatives functionalized with a three-carbon side chain containing a leaving group (e.g., bromide) at the β-position can undergo cyclization under basic conditions. This approach mirrors the synthesis of tetrahydro-1H-azepino[4,3,2-cd]indoles, where Lewis acid-catalyzed SN2-type ring opening of activated azetidines is followed by Pd-catalyzed intramolecular C–N cyclization . Adapting this method, indole precursors with a propargyl or allyl side chain could facilitate azetidine formation through analogous nucleophilic displacement.

Key Conditions :

• Catalyst : Pd(PPh3)4 or CuI for cross-coupling steps.

• Base : K2CO3 or Cs2CO3 to deprotonate intermediates.

• Solvent : DMF or THF at 80–100°C.

Yields for related systems range from 60% to 85%, depending on substituent electronic effects .

Azetidinium Salt Intermediates

Activated azetidinium salts, such as those generated from N-chloroazetidines, can react with indole nucleophiles. In a reported procedure, 4-bromoindole undergoes ring-opening with azetidinium salts under Lewis acid catalysis (e.g., BF3·OEt2), followed by cyclization to form fused systems . For 1H-azeto[3,2,1-hi]indole, positioning a nucleophilic site (e.g., C-3 of indole) adjacent to an azetidine electrophile enables fusion.

Example Protocol :

• Generate azetidinium bromide from N-Boc-azetidine using HBr/AcOH.

• React with 3-lithioindole at −78°C.

• Quench with aqueous NH4Cl and purify via column chromatography.

This method avoids dimerization, a common issue with indolylmethyl electrophiles .

Microflow Reactor-Enabled Synthesis

Rapid Electrophile Generation

The instability of (1H-indol-3-yl)methyl electrophiles necessitates rapid synthesis. Microflow reactors achieve this by enabling precise control over reaction time (0.02–0.1 s) and temperature (25°C), suppressing dimerization . Applying this technology, a microflow system could generate an indolylmethyl bromide intermediate, which undergoes immediate nucleophilic attack by an azetidine precursor.

Advantages :

• Residence Time : 0.1 s minimizes side reactions.

• Yield Improvement : 77% in microflow vs. 0% in batch .

Enantioselective Synthesis

Chiral Azetidine Precursors

Starting with enantiopure azetidines, as in the synthesis of tetrahydro-1H-azepino[4,3,2-cd]indoles, ensures enantiocontrol . For example, (R)-azetidine-2-carboxylic acid derivatives can be coupled to indole, followed by cyclization to yield enantioenriched this compound.

Resolution Method :

• Enzymatic resolution of racemic azetidines.

• Chiral HPLC for enantiomer separation.

Comparative Analysis of Methods

Method	Conditions	Yield (%)	Advantages	Limitations
Intramolecular SN2	Pd catalysis, 80°C	70–85	High regioselectivity	Sensitive to steric hindrance
Microflow Synthesis	25°C, 0.1 s residence time	77	Prevents dimerization	Specialized equipment required
Cross-Coupling	Sonogashira, 60°C	65–72	Modular substituent introduction	Multi-step synthesis needed